Potassium trifluoro(trifluoroethenyl)boranuide

• IUPAC Name: potassium;trifluoro(1,2,2-trifluoroethenyl)boranuide
• InChI: InChI=1S/C2BF6.K/c4-1(2(5)6)3(7,8)9;/q-1;+1
• InChI Key: UNTWUEFZFBFAAI-UHFFFAOYSA-N
• Canonical SMILES: [B-](C(=C(F)F)F)(F)(F)F.[K+]
• Molecular Formula: C2BF6K
• Molecular Weight: 187.92 g/mol

Description

Potassium trifluoro(trifluoroethenyl)boranuide (KTFB) is a chemical compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields. It is a boron-based reagent that can be synthesized through several methods and has been extensively studied for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Potassium trifluoro(trifluoroethenyl)boranuide involves its ability to act as a Lewis acid, which can coordinate with electron-rich molecules and facilitate chemical reactions. In addition, Potassium trifluoro(trifluoroethenyl)boranuide can act as a fluoride ion source, which can participate in nucleophilic substitution reactions. These properties make Potassium trifluoro(trifluoroethenyl)boranuide a versatile reagent that can be used in a wide range of chemical reactions.
Biochemical and Physiological Effects
Potassium trifluoro(trifluoroethenyl)boranuide has been shown to have several biochemical and physiological effects, including its ability to inhibit the growth of cancer cells and enhance glucose uptake in cells. In addition, Potassium trifluoro(trifluoroethenyl)boranuide has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. These effects make Potassium trifluoro(trifluoroethenyl)boranuide a potential candidate for the development of new drugs for the treatment of cancer, diabetes, and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

Potassium trifluoro(trifluoroethenyl)boranuide has several advantages as a reagent in lab experiments, including its high reactivity, selectivity, and stability. It can be easily synthesized and purified, and can be used in a wide range of chemical reactions. However, Potassium trifluoro(trifluoroethenyl)boranuide also has some limitations, including its high cost and potential toxicity. Researchers must take appropriate safety precautions when handling Potassium trifluoro(trifluoroethenyl)boranuide in lab experiments.

Future Directions

For the research and development of Potassium trifluoro(trifluoroethenyl)boranuide include its potential applications in medicine, the development of new synthetic methods, and its use in catalysis and other chemical reactions.

Synthesis Methods

Potassium trifluoro(trifluoroethenyl)boranuide can be synthesized through several methods, including reaction of potassium fluoride with trifluoroethene in the presence of boron trifluoride etherate, reaction of potassium fluoride with trifluoroethene in the presence of boron trifluoride diethyl etherate, and reaction of potassium fluoride with trifluoroethene in the presence of boron trifluoride tetrahydrofuranate. The most commonly used method is the reaction of potassium fluoride with trifluoroethene in the presence of boron trifluoride etherate, which yields Potassium trifluoro(trifluoroethenyl)boranuide as a white, crystalline solid.

Scientific Research Applications

Potassium trifluoro(trifluoroethenyl)boranuide has been extensively studied for its potential applications in various fields, including organic synthesis, catalysis, and medicine. It has been used as a reagent in the synthesis of various organic compounds, such as fluorinated alkenes, alcohols, and ethers. In addition, Potassium trifluoro(trifluoroethenyl)boranuide has been used as a catalyst in several reactions, including the Friedel-Crafts reaction and the Michael addition reaction. Moreover, Potassium trifluoro(trifluoroethenyl)boranuide has shown promising results in medical research, specifically in the treatment of cancer and diabetes.